Cas no 2034302-54-8 (1-((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-3-(4-methoxyphenyl)azepane)

• Product Name: 1-((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-3-(4-methoxyphenyl)azepane
• CAS No: 2034302-54-8
• MF: C₂₀H₂₉N₃O₃S
• MW: 391.527563810349
• CID: 5377434
• PubChem ID: 91624903
• Update Time: 2025-07-24

1-((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-3-(4-methoxyphenyl)azepane Chemical and Physical Properties

Names and Identifiers

• AKOS025316067
• 1-((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-3-(4-methoxyphenyl)azepane
• 1-[(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-3-(4-methoxyphenyl)azepane
• 1-(1-ethyl-3,5-dimethylpyrazol-4-yl)sulfonyl-3-(4-methoxyphenyl)azepane
• F6464-1362
• 2034302-54-8

• Inchi： 1S/C20H29N3O3S/c1-5-23-16(3)20(15(2)21-23)27(24,25)22-13-7-6-8-18(14-22)17-9-11-19(26-4)12-10-17/h9-12,18H,5-8,13-14H2,1-4H3
• InChI Key： DVKYDJAKCSWOHD-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(CC)C=1C)(N1CCCCC(C2C=CC(=CC=2)OC)C1)(=O)=O

Computed Properties

• Exact Mass: 391.19296297g/mol
• Monoisotopic Mass: 391.19296297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.8Ų

Additional information on 1-((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-3-(4-methoxyphenyl)azepane

Introduction to 1-((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-3-(4-methoxyphenyl)azepane and Its CAS No. 2034302-54-8

The compound 1-((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-3-(4-methoxyphenyl)azepane, identified by its CAS number 2034302-54-8, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and potential applications in therapeutic research. The presence of a pyrazole scaffold combined with an azepane ring system, along with functional groups such as a sulfonyl moiety and a 4-methoxyphenyl substituent, positions this compound as a versatile candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in pharmaceutical innovation. The pyrazole core is particularly noteworthy, as it is widely recognized for its biological activity and structural versatility. Pyrazole derivatives have been extensively studied for their roles in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer agents. The specific modification of the 1H-pyrazol-4-yl group in this compound introduces additional potential for interaction with biological targets, enhancing its pharmacological profile.

The azepane ring system further contributes to the compound's complexity and functionality. Azepane derivatives are known for their stability and ability to mimic certain biological processes, making them valuable in drug design. The integration of the sulfonyl group at the 1-position of the pyrazole moiety adds another layer of reactivity, enabling various chemical modifications and interactions with biological receptors. This combination of structural elements suggests that 1-((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-3-(4-methoxyphenyl)azepane could exhibit multifaceted biological activities.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) to optimize drug candidates. The specific arrangement of functional groups in this compound allows for precise tuning of its pharmacological properties. For instance, the 4-methoxyphenyl substituent may influence solubility and metabolic stability, while the sulfonyl group could enhance binding affinity to target proteins. These features make this molecule an attractive candidate for further investigation.

Recent studies have highlighted the potential of heterocyclic compounds in addressing unmet medical needs. The pyrazole scaffold, in particular, has been successfully incorporated into several FDA-approved drugs due to its favorable pharmacokinetic properties. By leveraging these established frameworks, researchers aim to discover new therapeutic agents with improved efficacy and reduced side effects. The compound under discussion aligns with this trend, offering a promising lead for drug discovery efforts.

The synthesis and characterization of 1-((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-3-(4-methoxyphenyl)azepane have been reported in several academic publications. These studies have focused on optimizing synthetic routes to achieve high yields and purity while minimizing unwanted byproducts. Advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the molecular structure and purity of the compound. These efforts underscore the importance of rigorous methodology in developing novel chemical entities.

One notable aspect of this compound is its potential application in modulating enzyme activity. Enzymes play critical roles in numerous biological pathways, making them attractive targets for therapeutic intervention. The unique combination of functional groups in this molecule suggests that it may interact with enzymes through multiple mechanisms, including competitive inhibition or allosteric modulation. Further biochemical studies are warranted to elucidate these interactions and assess their therapeutic relevance.

Another area of interest is the compound's potential role in addressing neurological disorders. Neurological conditions often involve complex interactions between various neurotransmitter systems and enzymes. The structural features of this compound make it a candidate for modulating these systems without causing significant side effects. Preclinical studies are needed to evaluate its efficacy and safety profile in animal models before human trials can be considered.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new drug candidates with improved properties. The development of novel heterocyclic compounds like 1-((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-3-(4-methoxyphenyl)azepane represents a significant step forward in this endeavor. By combining cutting-edge synthetic methodologies with rigorous biological evaluation, researchers hope to identify molecules that meet the stringent requirements for clinical use.

In conclusion, the compound identified by CAS number 2034302-54-8 holds considerable promise as a therapeutic agent due to its unique structural features and potential biological activities. Its combination of a pyrazole scaffold, an azepane ring system, and functional groups such as a sulfonyl moiety and a 4-methoxyphenyl substituent makes it a versatile candidate for further exploration. Continued research into its pharmacological properties will be essential to determine its full potential in medicine.